2-[4-(5-Fluoro-3-methylpyridine-2-carbonyl)piperazin-1-yl]pyrimidine

• IUPAC Name: (5-fluoro-3-methylpyridin-2-yl)-(4-pyrimidin-2-ylpiperazin-1-yl)methanone
• InChI: InChI=1S/C15H16FN5O/c1-11-9-12(16)10-19-13(11)14(22)20-5-7-21(8-6-20)15-17-3-2-4-18-15/h2-4,9-10H,5-8H2,1H3
• InChI Key: AUXVPYDTQRTUIR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CN=C1C(=O)N2CCN(CC2)C3=NC=CC=N3)F
• Molecular Formula: C15H16FN5O
• Molecular Weight: 301.32 g/mol

Description

The compound is a complex organic molecule that includes a pyrimidine ring, a piperazine ring, and a fluorinated methylpyridine group. Pyrimidine is a basic aromatic ring structure found in many important biomolecules like DNA and RNA. Piperazine is a cyclic organic compound that is often used in the synthesis of pharmaceuticals. Fluorinated methylpyridines are a type of aromatic compound that contain a fluorine atom, which can greatly influence the compound’s reactivity and properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and the properties of its constituent parts. Fluorinated compounds are often characterized by high stability and reactivity.

Future Directions

The future directions for research on this compound would likely depend on its potential applications. Given the presence of a fluorinated pyridine group, it could be of interest in the development of new pharmaceuticals or materials.